Cas no 1149804-35-2 (4,4,5,5-Tetramethyl-2-10-(1-naphthyl)anthracen-9-yl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-10-(1-naphthyl)anthracen-9-yl-1,3,2-dioxaborolane
• CAS No: 1149804-35-2
• MF: C₃₀H₂₇BO₂
• MW: 430.345188379288
• MDL: MFCD30470497
• CID: 2952964
• PubChem ID: 354334026
• Update Time: 2025-11-02

4,4,5,5-Tetramethyl-2-10-(1-naphthyl)anthracen-9-yl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-[10-(1-naphthyl)anthracen-9-yl]-1,3,2-dioxaborolane
• 10-(1-Naphthyl)anthracene-9-boronic Acid Pinacol Ester
• 9-(1-Naphthyl)-10-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene
• 4,4,5,5-tetramethyl-2-(10-naphthalen-1-ylanthracen-9-yl)-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-[10-(1-naphthalenyl)-9-anthracenyl]-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(10-naphthalene-1-yl-anthracene-9-yl)-[1,3,2]dioxaborolane
• DB-194769
• T71611
• BS-14647
• AKOS037648569
• 1149804-35-2
• MFCD30470497
• T3306
• CS-0160933
• SCHEMBL9613077
• 4,4,5,5-tetramethyl-2-(10-(naphthalen-1-yl)anthracen-9-yl)-1,3,2-dioxaborolane
• ZVB80435
• 4,4,5,5-tetramethyl-2-[10-(naphthalen-1-yl)anthracen-9-yl]-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-10-(1-naphthyl)anthracen-9-yl-1,3,2-dioxaborolane

• MDL： MFCD30470497
• Inchi： 1S/C30H27BO2/c1-29(2)30(3,4)33-31(32-29)28-25-17-9-7-15-23(25)27(24-16-8-10-18-26(24)28)22-19-11-13-20-12-5-6-14-21(20)22/h5-19H,1-4H3
• InChI Key： HZMCBFYBIMINFR-UHFFFAOYSA-N
• SMILES： O1B(C2=C3C=CC=CC3=C(C3=CC=CC4C=CC=CC3=4)C3=CC=CC=C23)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 430.2104103g/mol
• Monoisotopic Mass: 430.2104103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans Arylnaphthalene lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans

Additional information on 4,4,5,5-Tetramethyl-2-10-(1-naphthyl)anthracen-9-yl-1,3,2-dioxaborolane

Comprehensive Guide to 4,4,5,5-Tetramethyl-2-10-(1-naphthyl)anthracen-9-yl-1,3,2-dioxaborolane (CAS No. 1149804-35-2)

4,4,5,5-Tetramethyl-2-10-(1-naphthyl)anthracen-9-yl-1,3,2-dioxaborolane (CAS No. 1149804-35-2) is a highly specialized organic boron compound widely used in advanced material science and pharmaceutical research. This compound belongs to the class of dioxaborolane derivatives, which are known for their unique reactivity and applications in cross-coupling reactions, such as the Suzuki-Miyaura reaction. Researchers and industries value this compound for its role in synthesizing complex organic electronic materials and fluorescent probes.

The molecular structure of 4,4,5,5-Tetramethyl-2-10-(1-naphthyl)anthracen-9-yl-1,3,2-dioxaborolane features a naphthylanthracene core coupled with a dioxaborolane functional group. This combination enhances its stability and reactivity, making it an excellent candidate for photovoltaic applications and OLED (organic light-emitting diode) technologies. Recent studies highlight its potential in optoelectronic devices, where its high electron mobility and thermal stability are critical.

In the pharmaceutical sector, 4,4,5,5-Tetramethyl-2-10-(1-naphthyl)anthracen-9-yl-1,3,2-dioxaborolane is explored for its role in drug discovery and bioconjugation. Its ability to form stable boronate esters makes it useful in proteomics and targeted drug delivery systems. With the growing demand for precision medicine, this compound is gaining attention for its potential in developing next-generation therapeutics.

The synthesis of 4,4,5,5-Tetramethyl-2-10-(1-naphthyl)anthracen-9-yl-1,3,2-dioxaborolane involves palladium-catalyzed borylation of the corresponding aryl halide. This method ensures high yield and purity, which are essential for industrial and research applications. Recent advancements in green chemistry have also led to more sustainable synthesis routes, reducing the environmental impact of its production.

Market trends indicate a rising demand for 4,4,5,5-Tetramethyl-2-10-(1-naphthyl)anthracen-9-yl-1,3,2-dioxaborolane, driven by its applications in flexible electronics and biomedical imaging. Companies specializing in high-performance materials are investing in scalable production methods to meet the needs of academic researchers and industrial manufacturers. Additionally, collaborations between chemical suppliers and technology firms are accelerating innovation in this field.

For researchers working with 4,4,5,5-Tetramethyl-2-10-(1-naphthyl)anthracen-9-yl-1,3,2-dioxaborolane, proper handling and storage are crucial to maintain its stability. The compound should be stored under inert conditions to prevent degradation. Analytical techniques such as NMR spectroscopy and HPLC are commonly used to verify its purity and structural integrity.

In conclusion, 4,4,5,5-Tetramethyl-2-10-(1-naphthyl)anthracen-9-yl-1,3,2-dioxaborolane (CAS No. 1149804-35-2) is a versatile compound with significant potential in cutting-edge technologies and life sciences. Its unique properties and broad applicability make it a valuable asset for researchers and industries alike. As advancements in nanotechnology and biomedicine continue, the demand for this compound is expected to grow, solidifying its role in the future of scientific innovation.